4-methyl-1-(2-naphthylsulfonyl)-1H-imidazole

• IUPAC Name: 4-methyl-1-naphthalen-2-ylsulfonylimidazole
• InChI: InChI=1S/C14H12N2O2S/c1-11-9-16(10-15-11)19(17,18)14-7-6-12-4-2-3-5-13(12)8-14/h2-10H,1H3
• InChI Key: DRPBMTDGMBBBKL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(C=N1)S(=O)(=O)C2=CC3=CC=CC=C3C=C2
• Molecular Formula: C14H12N2O2S
• Molecular Weight: 272.32 g/mol

Description

4-methyl-1-(2-naphthylsulfonyl)-1H-imidazole is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a synthetic molecule that belongs to the class of imidazole compounds. This molecule has been studied for its potential applications in various fields, including biochemistry, pharmacology, and medicinal chemistry.

Mechanism of Action

The mechanism of action of 4-methyl-1-(2-naphthylsulfonyl)-1H-imidazole is not fully understood. However, it has been shown to inhibit the activity of certain enzymes, including protein kinases and phosphodiesterases. This inhibition leads to a decrease in the activity of these enzymes, which can affect various cellular processes.
Biochemical and Physiological Effects:
4-methyl-1-(2-naphthylsulfonyl)-1H-imidazole has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of protein kinases, which can affect cell proliferation and differentiation. Additionally, it has been shown to inhibit the activity of phosphodiesterases, which can affect the levels of cyclic nucleotides in cells. This can affect various cellular processes, including signal transduction, cell proliferation, and differentiation.

Advantages and Limitations for Lab Experiments

4-methyl-1-(2-naphthylsulfonyl)-1H-imidazole has several advantages for lab experiments. It is a synthetic molecule that can be easily synthesized in a laboratory setting. It has a high purity, which makes it suitable for various biochemical and pharmacological assays. Additionally, it has a high affinity for certain enzymes, which makes it a useful tool compound for studying enzyme activity.
However, there are also some limitations to using 4-methyl-1-(2-naphthylsulfonyl)-1H-imidazole in lab experiments. It has been shown to have some non-specific effects, which can affect the interpretation of experimental results. Additionally, it has been shown to have some cytotoxic effects, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 4-methyl-1-(2-naphthylsulfonyl)-1H-imidazole. One potential direction is to study its potential use as a therapeutic agent for various diseases, including cancer and inflammation. Additionally, further studies are needed to understand its mechanism of action and its effects on various cellular processes. Finally, the development of new synthetic analogs of 4-methyl-1-(2-naphthylsulfonyl)-1H-imidazole may lead to the discovery of more potent and selective compounds for use in scientific research.

Synthesis Methods

The synthesis of 4-methyl-1-(2-naphthylsulfonyl)-1H-imidazole involves the reaction of 2-naphthylsulfonyl chloride with 4-methyl-1H-imidazole in the presence of a base. The reaction yields the desired compound as a white solid with a high purity of around 95%. The synthesis method is relatively simple and can be performed in a laboratory setting.

Scientific Research Applications

4-methyl-1-(2-naphthylsulfonyl)-1H-imidazole has been extensively studied for its potential applications in scientific research. It has been shown to have a high affinity for certain enzymes, including protein kinases and phosphodiesterases. These enzymes play a crucial role in various cellular processes, including signal transduction, cell proliferation, and differentiation. Therefore, 4-methyl-1-(2-naphthylsulfonyl)-1H-imidazole has been studied for its potential use as a tool compound in biochemical and pharmacological research.